Cas no 1335423-62-5 ((2S)-1-(1-benzothiophen-2-yl)propan-2-amine)

• Product Name: (2S)-1-(1-benzothiophen-2-yl)propan-2-amine
• CAS No: 1335423-62-5
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 6578230
• PubChem ID: 93991652
• Update Time: 2025-05-20

(2S)-1-(1-benzothiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1-benzothiophen-2-yl)propan-2-amine
• EN300-1803120
• SCHEMBL20912808
• 1335423-62-5

• Inchi： 1S/C11H13NS/c1-8(12)6-10-7-9-4-2-3-5-11(9)13-10/h2-5,7-8H,6,12H2,1H3/t8-/m0/s1
• InChI Key： LQRQTYOYXPEWJR-QMMMGPOBSA-N
• SMILES： S1C2C=CC=CC=2C=C1C[C@H](C)N

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (2S)-1-(1-benzothiophen-2-yl)propan-2-amine

Introduction to (2S)-1-(1-benzothiophen-2-yl)propan-2-amine (CAS No. 1335423-62-5)

(2S)-1-(1-benzothiophen-2-yl)propan-2-amine (CAS No. 1335423-62-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structure of (2S)-1-(1-benzothiophen-2-yl)propan-2-amine consists of a benzothiophene ring system linked to a chiral propanamine moiety. The presence of the chiral center at the C₂ position of the propanamine chain imparts enantiomeric specificity, which is crucial for its biological activity. The chirality of this compound is essential for its interaction with specific biological targets, such as receptors and enzymes.

Recent research has focused on the pharmacological properties of (2S)-1-(1-benzothiophen-2-yl)propan-2-amine. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess analgesic properties, making it a promising candidate for the treatment of chronic pain conditions.

In the context of neurodegenerative diseases, (2S)-1-(1-benzothiophen-2-yl)propan-2-amine has shown neuroprotective effects in preclinical models of Alzheimer's disease and Parkinson's disease. These effects are attributed to its ability to reduce oxidative stress and prevent neuronal cell death. The compound's mechanism of action involves modulating intracellular signaling pathways, such as the PI3K/Akt pathway, which plays a crucial role in cell survival and neuroprotection.

The synthesis of (2S)-1-(1-benzothiophen-2-yl)propan-2-amine can be achieved through various synthetic routes. One common approach involves the reaction of 1-benzothiophene with an appropriate chiral amine precursor, followed by subsequent functional group manipulations to achieve the desired structure. The use of chiral catalysts or resolving agents is often employed to ensure high enantiomeric purity.

In terms of pharmacokinetics, (2S)-1-(1-benzothiophen-2-yl)propan-2-amine exhibits favorable properties such as good oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for further development as a potential therapeutic agent. However, more extensive preclinical studies are needed to fully evaluate its safety and efficacy before advancing to clinical trials.

The toxicological profile of (2S)-1-(1-benzothiophen-2-yl)propan-2-amine is an important consideration in its development as a drug candidate. Initial toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive toxicological assessments are ongoing to ensure its safety for human use.

Clinical trials are currently being planned to evaluate the efficacy and safety of (2S)-1-(1-benzothiophen-2-yl)propan-2-amine in various disease conditions. These trials will provide valuable insights into its potential as a therapeutic agent and help guide its further development.

In conclusion, (2S)-1-(1-benzothiophen-2-yl)propan-2-amine (CAS No. 1335423-62-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and chirality make it an attractive candidate for further research and development in the field of medicinal chemistry.